molecular formula C11H16N2O B8701014 5-amino-1,5-dimethyl-7,8-dihydro-6H-quinolin-2-one CAS No. 143232-68-2

5-amino-1,5-dimethyl-7,8-dihydro-6H-quinolin-2-one

Cat. No.: B8701014
CAS No.: 143232-68-2
M. Wt: 192.26 g/mol
InChI Key: UKCICYHAJUTYSH-UHFFFAOYSA-N
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Description

5-amino-1,5-dimethyl-7,8-dihydro-6H-quinolin-2-one is a useful research compound. Its molecular formula is C11H16N2O and its molecular weight is 192.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

143232-68-2

Molecular Formula

C11H16N2O

Molecular Weight

192.26 g/mol

IUPAC Name

5-amino-1,5-dimethyl-7,8-dihydro-6H-quinolin-2-one

InChI

InChI=1S/C11H16N2O/c1-11(12)7-3-4-9-8(11)5-6-10(14)13(9)2/h5-6H,3-4,7,12H2,1-2H3

InChI Key

UKCICYHAJUTYSH-UHFFFAOYSA-N

Canonical SMILES

CC1(CCCC2=C1C=CC(=O)N2C)N

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

A mixture of sodium hydride (50% in oil, 2.9 g), 5-amino-5,6,7,8-tetrahydro-5-methyl-2(1H)-quinolinone hydrochloride (5.43 g), and dimethylformamide (370 ml) was stirred at room temperature for 1.5 hrs. Methyl iodide (3.97 g) was added, and the mixture was allow to stand at room temperature for 20 hrs. The reaction mixture was concentrated in vacuo, and the residue was washed with dichloromethane. The washings were concentrated, the residue was dissolved in a mixture of ethyl acetate and methanol and treated with 0.5 equivalents of fumaric acid. The precipitate (2.65 g) was combined with a 1.9 g-sample obtained in another experiment, and the combined material was treated with 5% sodium hydroxide solution and extracted with dichloromethane. The extract was concentrated. Recrystallization of the residue from ethyl acetate gave 2.1 g (23%) of product, mp 166°-167.5° C.
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